Cas no 25941-24-6 (Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,7a,9a-octahydro-5,7-dihydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,7aS,9aR)-)

Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,7a,9a-octahydro-5,7-dihydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,7aS,9aR)- structure
25941-24-6 structure
Product Name:Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,7a,9a-octahydro-5,7-dihydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,7aS,9aR)-
CAS No:25941-24-6
MF:C15H20O4
MW:264.316905021667
CID:270929
PubChem ID:311978
Update Time:2025-04-19

Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,7a,9a-octahydro-5,7-dihydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,7aS,9aR)- Chemical and Physical Properties

Names and Identifiers

    • Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,7a,9a-octahydro-5,7-dihydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,7aS,9aR)-
    • (3aR)-3aα,4,4aα,5,6,7,7aβ,9aα-Octahydro-5α,7α-dihydroxy-5,8-dimethyl-3-methyleneazuleno[6,5-b]furan-2(3H)-one
    • PLENIRADIN
    • NSC-219897
    • 5,7-Dihydroxy-5,8-dimethyl-3-methylidene-3a,4,4a,5,6,7,7a,9a-octahydroazuleno[6,5-b]furan-2(3H)-one
    • DTXSID80948855
    • NSC219897
    • 25941-24-6
    • C09530
    • (3aR,5aS,6S,8R,8aR,9aR)-6,8-dihydroxy-5,8-dimethyl-1-methylidene-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-2-one
    • CHEBI:8267
    • Q27108021
    • Inchi: 1S/C15H20O4/c1-7-4-12-9(8(2)14(17)19-12)5-10-13(7)11(16)6-15(10,3)18/h4,9-13,16,18H,2,5-6H2,1,3H3
    • InChI Key: VNPALOJXXXSTCR-UHFFFAOYSA-N
    • SMILES: OC1(C)CC(C2C(C)=CC3C(C(=C)C(=O)O3)CC21)O

Computed Properties

  • Exact Mass: 264.1362
  • Monoisotopic Mass: 264.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 475.6°C at 760 mmHg
  • Flash Point: 179.9°C
  • Refractive Index: 1.576
  • PSA: 66.76
  • LogP: 1.18220
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